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These notes provide a comprehensive guide for researchers, scientists, and drug development

professionals on the process of preparing and submitting a corrigendum to a peer-reviewed

journal. Adherence to these guidelines will ensure that corrections to the scientific record are

made transparently and effectively.

Understanding the Purpose of a Corrigendum
A corrigendum is a formal notice from the authors of a published article to correct a significant

error they made.[1][2] It is crucial to distinguish a corrigendum from an erratum, which

corrects errors introduced by the journal or publisher during the production process.[2][3][4]

Corrigenda are necessary when errors could potentially mislead readers or affect the

interpretation of the data, but do not invalidate the overall conclusions of the paper.[1][5] For

minor typographical errors that do not alter the meaning of the work, a formal corrigendum is

generally not required, though it is advisable to check the specific journal's policy.[6][7]

Decision Protocol: Corrigendum or Other Actions
Before proceeding with a corrigendum, it is essential to assess the nature of the error. The

following table summarizes the appropriate actions for different types of errors.
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Error Type Description Recommended Action

Minor Typographical Error

Spelling or grammatical

mistake that does not affect

the scientific meaning or data.

Contact the journal's editorial

office. They may correct it

directly in the online version

without a formal notice.

Significant Author Error

Mistakes in data, figures,

author affiliations, or

methodologies that could

cause confusion or

misinterpretation.

Submit a Corrigendum.

Publisher/Production Error

Errors introduced by the

journal during typesetting,

formatting, or printing.

Contact the journal's editorial

office to request an Erratum.

Fundamental Flaw
Errors that undermine the main

conclusions of the study.

A retraction of the article may

be necessary. Contact the

journal editor immediately.

Protocol for Preparing and Submitting a
Corrigendum
This protocol outlines the step-by-step process for submitting a corrigendum.

Step 1: Identify and Verify the Error

Thoroughly document the error in the published article.

Verify the correct information that should replace the erroneous content.

Ensure all co-authors are aware of the error and agree on the need for a correction.[5]

Step 2: Contact the Journal

The corresponding author should contact the journal's editorial office or the editor-in-chief.[5]

[8][9]
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Briefly explain the nature of the error and inquire about the journal's specific procedures for

submitting a corrigendum.[6][10]

Step 3: Draft the Corrigendum

Follow the journal's specific formatting guidelines or use their provided template.[6]

The title should clearly indicate that it is a correction of the original article (e.g.,

"Corrigendum: [Original Article Title]").[6]

Include the full bibliographic details of the original publication (authors, title, journal, volume,

issue, page numbers, DOI).[11]

Clearly state the location of the error in the original article (e.g., page number, paragraph,

figure number).

Provide the original incorrect text or data and the corrected version.

If the error is in a figure or table, provide the corrected version.

Step 4: Obtain Approval from All Co-authors

Circulate the draft corrigendum among all co-authors for their review and approval.

All co-authors should agree on the final wording of the corrigendum before submission.[5]

Step 5: Submit the Corrigendum

Submit the corrigendum through the journal's online submission system.[6][10]

Select the appropriate article type, which is often labeled as "Corrigendum," "Correction," or

a similar term.[6]

Step 6: Peer Review and Publication

The journal editor will review the corrigendum. In some cases, it may be sent for peer

review.
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Once accepted, the corrigendum will be published and electronically linked to the original

article to ensure that readers are aware of the correction.[5][7][12]

Summary of Information for a Corrigendum
Submission
The following table summarizes the essential components to include in a corrigendum.

Component Description Example

Title

Clearly identifies the

submission as a corrigendum

and links to the original article.

Corrigendum: The Role of

Protein X in Cellular Signaling

Authors
List of all authors from the

original publication.
John Doe, Jane Smith, et al.

Original Article Citation
Full bibliographic information

for the article being corrected.

Journal of Molecular Biology,

2023, 123(4), 567-578. DOI:

10.1016/j.jmb.2023.01.001

Location of Error
Specific location of the error in

the original publication.

In the Results section on page

572, paragraph 3, the

concentration of reagent Y was

incorrectly stated.

Description of Error
A clear statement of the

original error.

The original text reads: "The

cells were treated with 10 µM

of reagent Y."

Correction The corrected information.

The correct sentence is: "The

cells were treated with 100 µM

of reagent Y."

Corrected Figures/Tables
If applicable, provide the

corrected visual elements.

Figure 3 has been corrected to

show the accurate dosage

response curve.

Visualizing the Corrigendum Process
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The following diagrams illustrate the key workflows and decision-making processes involved in

submitting a corrigendum.

Author Actions

Journal Actions

Error Identified in Published Article

Consult with Co-authors for Agreement

Verify error

Contact Journal Editor

Consensus reached

Draft Corrigendum Document

Receive submission guidelines
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Editor Reviews Corrigendum

Submission received

Peer Review (if necessary)
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Click to download full resolution via product page

Caption: Workflow for submitting a corrigendum.

Error Identified in Published Paper Who is Responsible for the Error?
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Publisher Error

Journal/Publisher
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Caption: Decision process for Corrigendum vs. Erratum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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